2-{[(4-ethenylphenyl)methyl]sulfanyl}-6-propyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one

• IUPAC Name: 2-[(4-ethenylphenyl)methylsulfanyl]-6-propyl-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H23N3OS/c1-3-10-22-11-9-17-16(12-22)18(23)21-19(20-17)24-13-15-7-5-14(4-2)6-8-15/h4-8H,2-3,9-13H2,1H3,(H,20,21,23)
• InChI Key: ITWQZAUHALRWEI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1)C(=O)NC(=N2)SCC3=CC=C(C=C3)C=C
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol

Description

The compound is a derivative of pyrido[4,3-d]pyrimidin-4-one, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. They are of great interest in the field of medicinal chemistry due to their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrido[4,3-d]pyrimidin-4-one core, with additional functional groups attached at specific positions. These include a 4-ethenylphenyl group attached via a sulfanyl linkage, and a propyl group.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by its functional groups. For example, the sulfanyl group might be involved in oxidation and reduction reactions. The presence of the pyrimidinone core could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the sulfanyl group could influence its polarity and solubility.

Future Directions

The future research directions for this compound could involve further exploration of its biological activities and potential applications in medicinal chemistry. This could include in vitro and in vivo studies to evaluate its efficacy and safety.